Cas no 72238-09-6 (1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl-)

1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl- structure
72238-09-6 structure
Product Name:1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl-
CAS No:72238-09-6
MF:C15H15NO3
MW:257.284504175186
CID:569275
PubChem ID:3018329
Update Time:2025-04-19

1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl-
    • 2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl-1H-carbazol-1-one
    • (2E)-2-(hydroxymethylidene)-6-methoxy-4-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
    • EINECS 276-513-0
    • 72238-09-6
    • Inchi: 1S/C15H15NO3/c1-8-5-9(7-17)15(18)14-13(8)11-6-10(19-2)3-4-12(11)16-14/h3-4,6-8,16-17H,5H2,1-2H3
    • InChI Key: NEYFYCLOJHBSEE-UHFFFAOYSA-N
    • SMILES: O=C1C(=CO)CC(C)C2C3C=C(C=CC=3NC=21)OC

Computed Properties

  • Exact Mass: 257.10525
  • Monoisotopic Mass: 257.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: 462.2°C at 760 mmHg
  • Flash Point: 233.3°C
  • Refractive Index: 1.727
  • PSA: 62.32

1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl- Related Literature

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